Cas no 169532-17-6 (Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside)

• Product Name: Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside
• CAS No: 169532-17-6
• MF: C₂₉H₃₄O₄S
• MW: 478.642867565155
• CID: 905182
• PubChem ID: 11081316
• Update Time: 2025-10-18

Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,4-Tri-O-benzyl-1-thio-α,β-L-fucopyranoside
• (3S,4R,5R,6S)-2-ethylsulfanyl-6-methyl-3,4,5-tris(phenylmethoxy)oxane
• ETHYL 2,3,4-TRI-O-BENZYL-1-THIO-A,B-L-FUCOPYRANOSIDE
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-α,?-L-fucopyranoside
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-α,-L-fucopyranoside
• A-L-fucopyranoside
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-
• ethyl 2,3,4-tri-O-benzyl-1-thio-L-fucopyranoside
• ethyl 2,3,4-tri-O-benzyl-L-fucothiopyranoside
• Ethyl 6-Deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-L-galactopyranoside
• ethyl tri-O-benzyl-1-thio-L-fucopyranoside
• FT-0625885
• SureCN2008597
• tri-O-benzyl-1-thioethylfucoside
• L-Galactopyranoside, ethyl 6-deoxy-2,3,4-tris-O-(phenylMethyl)-1-thio-
• 2 3 4-TRI-O-BENZYL-1-S-ETHYL-BETA-L-THI&
• J-010554
• 169532-17-6
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-alpha,beta-L-fucopyranoside
• DTXSID30454491
• 116391-11-8
• SCHEMBL2008597
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-alpha,-L-fucopyranoside
• (3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-2-(ethylthio)-6-methyltetrahydro-2H-pyran
• Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside

• Inchi： 1S/C29H34O4S/c1-3-34-29-28(32-21-25-17-11-6-12-18-25)27(31-20-24-15-9-5-10-16-24)26(22(2)33-29)30-19-23-13-7-4-8-14-23/h4-18,22,26-29H,3,19-21H2,1-2H3/t22-,26+,27+,28-,29?/m0/s1
• InChI Key： RZVKVTBAQRMTEH-JAGXECETSA-N
• SMILES： S(CC)C1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 478.21778074g/mol
• Monoisotopic Mass: 478.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 592.1±50.0 °C at 760 mmHg
• Solubility: Chloroform, Ethyl Acetate, Methanol
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside

Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside (CAS No. 169532-17-6): A Key Intermediate in Glycoscience and Drug Development

Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside (CAS No. 169532-17-6) is a highly valuable glycoside derivative that has garnered significant attention in the field of glycoscience and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of complex oligosaccharides and glycoconjugates, which are essential for various biological processes and therapeutic applications.

The structure of Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside features a fucopyranose core substituted with three benzyl groups at the 2, 3, and 4 positions, along with a thioether linkage at the 1 position. This unique configuration enhances its stability and reactivity, making it an ideal candidate for further chemical modifications. The benzyl protecting groups provide a shield against hydrolytic degradation, while the thioether moiety allows for selective cleavage under controlled conditions.

In recent years, there has been a surge in research focused on fucosylated glycans due to their diverse biological functions and roles in disease mechanisms. Fucosylation is a common post-translational modification found in glycoproteins, glycolipids, and glycosaminoglycans, and it plays a critical role in cell adhesion, immune responses, and cancer progression. The availability of well-defined fucosylated intermediates like Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside has facilitated the exploration of these structures in both academic and industrial settings.

One of the most compelling applications of Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside is in the development of therapeutic agents targeting fucosylation-related diseases. For instance, researchers have utilized this compound to synthesize novel fucosyllactose analogs that exhibit potent anti-inflammatory properties. These analogs have shown promise in preclinical studies for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to precisely control the structure of these compounds using Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside as a starting material has opened new avenues for drug discovery.

Furthermore, the compound has been instrumental in advancing our understanding of glycosylation mechanisms in living systems. Glycosylation is a highly dynamic process that can be influenced by various physiological and pathological conditions. By employing Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside as a reference standard or building block, scientists can investigate the role of fucosylation in cellular signaling pathways and its impact on disease progression. This has led to significant insights into the molecular basis of glycobiology and has paved the way for the development of targeted therapies.

The synthesis of complex glycans often requires multi-step reactions involving multiple protecting group manipulations. The stability provided by the benzyl groups in Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside allows for selective deprotection at critical stages without affecting other functional moieties. This feature makes it an indispensable tool for synthetic chemists working on glycan chemistry. Recent advancements in synthetic methodologies have further enhanced the efficiency of these processes, enabling the rapid construction of intricate glycosidic linkages with high precision.

The pharmaceutical industry has also recognized the potential of Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside as a key intermediate in drug development. Many biopharmaceuticals on the market today are glycoproteins or glycopeptides that require careful glycosylation to achieve optimal efficacy and stability. The availability of high-quality intermediates like this compound ensures that drug developers can produce these complex molecules with consistent quality and performance.

In conclusion, Ethyl 2,3,4-Tri-O-benzyl-1-thio-a,b-L-fucopyranoside (CAS No. 169532-17-6) is a versatile and indispensable tool in glycoscience and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex oligosaccharides and glycoconjugates with potential therapeutic applications. As research continues to uncover the importance of fucosylation in health and disease, compounds like this will remain at the forefront of glycobiological investigations.